Cas no 32002-67-8 (5-Isothiazolol, 3-methyl-4-nitro-)

• Product Name: 5-Isothiazolol, 3-methyl-4-nitro-
• CAS No: 32002-67-8
• MF: C₄H₄N₂O₃S
• MW: 160.151159286499
• CID: 1449575
• Update Time: 2024-08-23

5-Isothiazolol, 3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolol, 3-methyl-4-nitro-

• Inchi： 1S/C4H4N2O3S/c1-2-3(6(8)9)4(7)10-5-2/h7H,1H3
• InChI Key： VQTWBGINWAOGLC-UHFFFAOYSA-N
• SMILES： S1C(O)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 159.99432

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• Boiling Point: 139.2±40.0 °C(Predicted)
• PSA: 76.26
• pka: -1.80±0.44(Predicted)